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Compound of Interest

Compound Name:
5-Methoxy-4-

methylnicotinaldehyde

CAS No.: 113118-86-8

Cat. No.: B056831

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the synthesis of 5-Methoxy-4-
methylnicotinaldehyde, a substituted pyridine-3-carboxaldehyde with potential applications as

a versatile building block in medicinal chemistry and drug discovery. The strategic placement of

the methoxy, methyl, and aldehyde functionalities on the pyridine ring offers a unique scaffold

for the development of novel therapeutic agents.

The protocols herein are grounded in established synthetic methodologies, primarily focusing

on the Vilsmeier-Haack formylation of an appropriately substituted pyridine precursor. This

guide explains the underlying chemical principles, provides step-by-step experimental

procedures, and offers insights into the critical parameters for a successful synthesis.

Synthetic Strategy: The Vilsmeier-Haack Reaction
The most direct and widely employed method for the formylation of electron-rich aromatic and

heteroaromatic compounds is the Vilsmeier-Haack reaction.[1][2][3] This reaction utilizes a
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Vilsmeier reagent, typically formed from a substituted amide like N,N-dimethylformamide (DMF)

and an acid chloride such as phosphoryl chloride (POCl₃), to introduce an aldehyde group onto

the aromatic ring.[2][3][4]

The causality behind selecting this approach lies in the electronic nature of the pyridine

precursor. The electron-donating methoxy and methyl groups on the pyridine ring increase the

nucleophilicity of the aromatic system, making it susceptible to electrophilic substitution by the

Vilsmeier reagent. The reaction proceeds through the formation of a chloromethyliminium salt

(the Vilsmeier reagent), which then acts as the electrophile.[4] The subsequent hydrolysis of

the resulting iminium ion intermediate yields the desired aldehyde.[2][3]

Key Advantages of the Vilsmeier-Haack Approach:

Mild Reaction Conditions: The reaction can often be carried out at moderate temperatures.[2]

Good Functional Group Tolerance: The Vilsmeier-Haack reaction is generally compatible

with a variety of functional groups.

High Regioselectivity: The position of formylation is directed by the electronic and steric

effects of the substituents on the aromatic ring.

Proposed Synthetic Pathway
The synthesis of 5-Methoxy-4-methylnicotinaldehyde is proposed to proceed via the

Vilsmeier-Haack formylation of 3-Methoxy-4-methylpyridine.

Vilsmeier Reagent Formation

Electrophilic Aromatic Substitution Hydrolysis

DMF

Vilsmeier Reagent
(Chlorodimethyliminium ion)+ POCl₃

POCl₃

3-Methoxy-4-methylpyridine Iminium Ion Intermediate+ Vilsmeier Reagent 5-Methoxy-4-methylnicotinaldehyde+ H₂O (Work-up)
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Caption: Proposed reaction pathway for the synthesis of 5-Methoxy-4-
methylnicotinaldehyde.

Detailed Experimental Protocol
This protocol is a comprehensive guide for the synthesis of 5-Methoxy-4-
methylnicotinaldehyde from 3-Methoxy-4-methylpyridine.

3.1. Materials and Reagents

Reagent/Material Grade Supplier Notes

3-Methoxy-4-

methylpyridine
≥97%

Commercially

available
Starting material

N,N-

Dimethylformamide

(DMF)

Anhydrous, ≥99.8%
Commercially

available

Reaction solvent and

reagent

Phosphoryl chloride

(POCl₃)
≥99%

Commercially

available

Reagent for Vilsmeier

reagent formation

Dichloromethane

(DCM)
Anhydrous, ≥99.8%

Commercially

available
Extraction solvent

Sodium bicarbonate

(NaHCO₃)
Reagent grade

Commercially

available

For quenching and

neutralization

Anhydrous sodium

sulfate (Na₂SO₄)
Reagent grade

Commercially

available
Drying agent

Deionized water High purity In-house
For quenching and

washing

Ethyl acetate Reagent grade
Commercially

available

For column

chromatography

Hexane Reagent grade
Commercially

available

For column

chromatography

Silica gel 60 Å, 230-400 mesh
Commercially

available

For column

chromatography
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3.2. Step-by-Step Procedure

Caption: Experimental workflow for the synthesis of 5-Methoxy-4-methylnicotinaldehyde.

Vilsmeier Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped

with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous N,N-

dimethylformamide (DMF, 5 equivalents). Cool the flask to 0 °C in an ice bath. Slowly add

phosphoryl chloride (POCl₃, 1.5 equivalents) dropwise to the DMF via the dropping funnel,

ensuring the temperature is maintained below 10 °C. Stir the resulting mixture at 0 °C for 30

minutes. The formation of the Vilsmeier reagent, a chlorodimethyliminium salt, will be

observed.

Addition of Starting Material: Dissolve 3-Methoxy-4-methylpyridine (1 equivalent) in a

minimal amount of anhydrous DMF. Add this solution dropwise to the prepared Vilsmeier

reagent at 0 °C. After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to 60-80 °C.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC) using a mixture of hexane and ethyl acetate as the eluent. The reaction is typically

complete within 2-4 hours.

Reaction Quenching: Once the reaction is complete, cool the mixture to 0 °C in an ice bath.

Carefully and slowly quench the reaction by adding crushed ice, followed by a saturated

aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is neutral (pH 7-8). This step

hydrolyzes the intermediate iminium salt to the aldehyde and neutralizes excess acid.

Extraction: Transfer the quenched reaction mixture to a separatory funnel and extract the

product with dichloromethane (DCM) (3 x volume of the aqueous layer).

Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate (Na₂SO₄). Filter the drying agent and concentrate the organic phase under reduced

pressure using a rotary evaporator to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a

gradient of hexane and ethyl acetate as the eluent.
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Characterization: Characterize the purified 5-Methoxy-4-methylnicotinaldehyde by ¹H

NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Safety Precautions
Phosphoryl chloride (POCl₃): Highly corrosive and reacts violently with water. Handle in a

well-ventilated fume hood and wear appropriate personal protective equipment (PPE),

including gloves, lab coat, and safety goggles.

N,N-Dimethylformamide (DMF): A potential irritant and can be harmful if inhaled or absorbed

through the skin. Use in a fume hood and wear appropriate PPE.

Dichloromethane (DCM): A volatile and potentially carcinogenic solvent. Handle in a fume

hood.

The reaction quenching step is exothermic and releases gas. Perform this step slowly and

with caution in an ice bath.

Trustworthiness and Self-Validation
The protocol described is based on the well-established Vilsmeier-Haack reaction, a

cornerstone of organic synthesis for the formylation of electron-rich systems.[1][2][3] The

reliability of this method is extensively documented in chemical literature. To ensure the

successful synthesis and validation of the final product, the following points are critical:

Purity of Reagents: The use of anhydrous solvents and high-purity reagents is crucial to

prevent side reactions and ensure good yields.

Temperature Control: Careful control of the temperature during the addition of POCl₃ and the

reaction quenching is essential for safety and to minimize the formation of byproducts.

Thorough Characterization: The identity and purity of the synthesized 5-Methoxy-4-
methylnicotinaldehyde must be confirmed by spectroscopic methods (NMR, MS). This

validates the outcome of the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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